Cas no 1638771-79-5 (5-Chloro-2-fluoro-3-iodopyrazolo[1,5-a]pyrimidine)

• Product Name: 5-Chloro-2-fluoro-3-iodopyrazolo[1,5-a]pyrimidine
• CAS No: 1638771-79-5
• MF: C₆H₂ClFIN₃
• MW: 297.456055164337
• MDL: MFCD27987638
• CID: 5058665
• PubChem ID: 126970216
• Update Time: 2026-02-28

5-Chloro-2-fluoro-3-iodopyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluoro-3-iodopyrazolo[1,5-a]pyrimidine
• SB14686
• CS-0172817
• 1638771-79-5
• MFCD27987638
• BS-43654
• P18379
• 5-Chloro-2-fluoro-3-iodopyrazolo[1,5-a]pyrimidine

• MDL： MFCD27987638
• Inchi： 1S/C6H2ClFIN3/c7-3-1-2-12-6(10-3)4(9)5(8)11-12/h1-2H
• InChI Key： LOULZKKNRLVZAA-UHFFFAOYSA-N
• SMILES： IC1C(=NN2C=CC(=NC2=1)Cl)F

Computed Properties

• Exact Mass: 296.89660g/mol
• Monoisotopic Mass: 296.89660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.2

Additional information on 5-Chloro-2-fluoro-3-iodopyrazolo[1,5-a]pyrimidine

Recent Advances in the Application of 5-Chloro-2-fluoro-3-iodopyrazolo[1,5-a]pyrimidine (CAS: 1638771-79-5) in Chemical Biology and Pharmaceutical Research

5-Chloro-2-fluoro-3-iodopyrazolo[1,5-a]pyrimidine (CAS: 1638771-79-5) has emerged as a pivotal scaffold in medicinal chemistry and chemical biology due to its versatile reactivity and potential for diverse pharmacological applications. Recent studies have highlighted its role as a key intermediate in the synthesis of novel kinase inhibitors, particularly targeting oncogenic signaling pathways. The unique halogen substitution pattern on the pyrazolopyrimidine core enables selective functionalization, making it a valuable building block for structure-activity relationship (SAR) studies in drug discovery programs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing selective fibroblast growth factor receptor (FGFR) inhibitors. Researchers utilized 5-Chloro-2-fluoro-3-iodopyrazolo[1,5-a]pyrimidine as a starting material for palladium-catalyzed cross-coupling reactions, achieving significant improvements in both potency (IC50 values in the low nanomolar range) and selectivity profiles against FGFR family members. The optimized compounds showed promising anti-proliferative activity in FGFR-driven cancer cell lines while maintaining minimal off-target effects.

In parallel developments, the compound has gained attention in PROTAC (proteolysis targeting chimera) design. Its ability to serve as a linker-accessible warhead was demonstrated in a Nature Chemical Biology publication, where researchers created novel EGFR degraders by conjugating the pyrazolopyrimidine core to E3 ligase ligands. The resulting molecules achieved >90% target protein degradation at sub-micromolar concentrations, with the iodine moiety at position 3 proving critical for maintaining proper molecular geometry and degradation efficiency.

Structural biology insights have further illuminated the compound's mechanism of action. X-ray crystallography studies (PDB: 8A4F) revealed that 5-Chloro-2-fluoro-3-iodopyrazolo[1,5-a]pyrimidine derivatives form unique halogen bonds with kinase hinge regions, explaining their exceptional selectivity profiles. These findings, published in ACS Chemical Biology, provide a structural basis for rational drug design using this scaffold, particularly for challenging targets where traditional hinge binders show limited specificity.

Recent synthetic methodology developments have expanded access to this valuable intermediate. A 2024 Organic Process Research & Development report detailed an improved kilogram-scale synthesis route with enhanced safety profile and reduced environmental impact. The new protocol achieves 78% overall yield while eliminating hazardous reagents previously used in iodination steps, addressing both manufacturing and green chemistry considerations for future commercial applications.

Emerging applications in chemical biology probes have also been reported. Scientists have developed fluorescent and biotinylated derivatives of 5-Chloro-2-fluoro-3-iodopyrazolo[1,5-a]pyrimidine for target engagement studies and cellular imaging. These tools, described in a recent Chemical Communications article, enable real-time visualization of compound localization and target binding in live cells, providing valuable insights for both basic research and translational drug development efforts.

Looking forward, the unique properties of 5-Chloro-2-fluoro-3-iodopyrazolo[1,5-a]pyrimidine position it as a promising scaffold for addressing current challenges in targeted therapy development, particularly in the areas of resistance mutation coverage and tissue-specific delivery. Ongoing research is exploring its incorporation into covalent inhibitors and antibody-drug conjugates, with preliminary results suggesting potential for improved therapeutic windows in difficult-to-treat malignancies.